Cas no 1361591-49-2 (2-Amino-5-(2,3,6-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361591-49-2
• MF: C₁₂H₇Cl₃N₂O
• MW: 301.555779695511
• CID: 4966986
• Update Time: 2025-05-20

2-Amino-5-(2,3,6-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H7Cl3N2O/c13-8-1-2-9(14)12(15)11(8)7-4-17-10(16)3-6(7)5-18/h1-5H,(H2,16,17)
• InChI Key： BLJAMWXWRRKEQM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1C=O)N)Cl)Cl

Computed Properties

• Exact Mass: 299.962396 g/mol
• Monoisotopic Mass: 299.962396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56
• Molecular Weight: 301.6

Additional information on 2-Amino-5-(2,3,6-trichlorophenyl)isonicotinaldehyde

2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde: A Comprehensive Overview

The compound with CAS No. 1361591-49-2, known as 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an isonicotinaldehyde backbone with a trichlorophenyl group and an amino substituent. The isonicotinaldehyde moiety serves as a versatile platform for various chemical reactions, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. The trichlorophenyl group introduces electronic and steric effects that enhance the compound's reactivity and selectivity in biological systems. This makes it an attractive candidate for further investigation in medicinal chemistry.

The synthesis of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde involves a multi-step process that typically begins with the preparation of the isonicotinaldehyde derivative. The introduction of the trichlorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. The presence of the amino group at position 2 plays a critical role in stabilizing intermediates during these reactions, ensuring high yields and purity.

From a structural perspective, isonicotinaldehyde is closely related to nicotinamide adenine dinucleotide (NAD), a coenzyme involved in numerous biochemical processes. This structural similarity has led to investigations into whether 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde could mimic or modulate NAD-dependent pathways. Preliminary findings suggest that this compound may interact with sirtuins, a family of enzymes known for their role in aging and metabolism.

In terms of physical properties, 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various organic synthesis protocols and analytical techniques like high-performance liquid chromatography (HPLC).

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. For instance, researchers have successfully used it to prepare heterocyclic compounds with anti-bacterial properties. The ability to modify the trichlorophenyl group further expands its utility in creating diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde. Density functional theory (DFT) calculations reveal that the molecule has significant electron-withdrawing effects due to the trichlorophenyl substituent. This property enhances its reactivity towards nucleophilic attacks and makes it an excellent candidate for use in Michael addition reactions.

In conclusion, CAS No. 1361591-49-2, or 2-Amino-5-(2,3,6-Trichlorophenyl)Isonicotinaldehyde, represents a versatile and intriguing compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.